Cas no 15717-48-3 (9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-)
15717-48-3 structure
Product Name:9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
CAS No:15717-48-3
MF:C15H21ClN6O4
MW:384.818041563034
CID:156227
PubChem ID:273019
Update Time:2025-04-19
9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
- NSC-117844
- 8-Chloro-9-pentofuranosyl-6-(piperidin-1-yl)-1,9-dihydro-2H-purin-2-imine
- DTXSID20935623
- 15717-48-3
- NSC117844
-
- Inchi: 1S/C15H21ClN6O4/c16-14-18-8-11(21-4-2-1-3-5-21)19-15(17)20-12(8)22(14)13-10(25)9(24)7(6-23)26-13/h7,9-10,13,23-25H,1-6H2,(H2,17,19,20)
- InChI Key: OKNDLDOMGCHNRV-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O)N1CCCCC1
Computed Properties
- Exact Mass: 384.13153
- Monoisotopic Mass: 384.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Density: 1.92
- Boiling Point: 775.9°Cat760mmHg
- Flash Point: 423°C
- Refractive Index: 1.844
- PSA: 142.78
- LogP: 0.30990
9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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